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Compound of Interest

Compound Name:
D-Ribose(mixture of

isomers)-13c5

Cat. No.: B12387467 Get Quote

D-Ribose-13C5: Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of D-Ribose-13C5 and the

preparation of stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of D-Ribose-13C5 in common laboratory solvents?

A1: D-Ribose-13C5 exhibits good solubility in aqueous solutions and some organic solvents. It

is soluble in water and methanol.[1][2] One supplier specifies a solubility of up to 100 mg/mL in

water, though this may require sonication to fully dissolve.[3] It is slightly soluble in ethanol.[1]

Q2: What is the recommended storage condition for powdered D-Ribose-13C5?

A2: The powdered form of D-Ribose-13C5 should be stored at room temperature, protected

from light and moisture.[4][5][6]

Q3: How should I prepare a stock solution of D-Ribose-13C5?

A3: A detailed protocol for preparing a stock solution is provided in the "Experimental Protocols"

section below. The general steps involve dissolving the powdered D-Ribose-13C5 in the

solvent of choice, with the aid of sonication if necessary for aqueous solutions.[3]
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Q4: What are the recommended storage conditions and stability for D-Ribose-13C5 stock

solutions?

A4: For optimal stability, stock solutions should be aliquoted and stored at -80°C for up to 6

months or at -20°C for up to 1 month.[3][7] It is advisable to avoid repeated freeze-thaw cycles.

Q5: Do aqueous stock solutions of D-Ribose-13C5 require any special handling?

A5: Yes, if you prepare a stock solution in water, it is recommended to filter and sterilize it using

a 0.22 µm filter before use.[3]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Difficulty Dissolving D-Ribose-

13C5 in Water

The compound may require

energy to fully dissolve.

Use an ultrasonic bath to aid

dissolution.[3] Gently warming

the solution may also help, but

monitor for any signs of

degradation.

Precipitation Observed in

Stock Solution After Storage

The solution may be

supersaturated or stored at an

inappropriate temperature.

Ensure the storage

temperature is consistently

maintained at -20°C or -80°C.

If precipitation persists,

consider preparing a slightly

lower concentration stock

solution.

Inconsistent Experimental

Results

The stock solution may have

degraded due to improper

storage or repeated freeze-

thaw cycles.

Prepare fresh stock solutions

more frequently and ensure

they are properly aliquoted to

minimize freeze-thaw cycles.

Always use the stock solution

within the recommended

stability period (6 months at

-80°C, 1 month at -20°C).[3]
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Quantitative Data Summary
Solubility Data

Solvent Solubility Notes

Water 100 mg/mL Sonication may be required.[3]

Methanol Soluble [1][2]

Ethanol Slightly Soluble [1]

Stock Solution Storage Recommendations

Storage Temperature Shelf Life

-80°C 6 months[3]

-20°C 1 month[3]

Experimental Protocols
Protocol: Preparation of a 100 mg/mL D-Ribose-13C5 Stock Solution in Water

Materials:

D-Ribose-13C5 powder

Nuclease-free water

Sterile, conical centrifuge tubes

Vortex mixer

Ultrasonic water bath

Sterile 0.22 µm syringe filter

Sterile syringes
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Sterile, light-protected microcentrifuge tubes for aliquoting

Procedure:

Weighing: Accurately weigh the desired amount of D-Ribose-13C5 powder in a sterile conical

centrifuge tube.

Solvent Addition: Add the appropriate volume of nuclease-free water to achieve a final

concentration of 100 mg/mL.

Initial Dissolution: Briefly vortex the tube to disperse the powder.

Sonication: Place the tube in an ultrasonic water bath and sonicate until the D-Ribose-13C5

is completely dissolved.[3] Visually inspect the solution to ensure no solid particles remain.

Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 µm syringe

filter into a new sterile conical tube.[3]

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile, light-

protected microcentrifuge tubes. This will help to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[3]

Visualizations

Preparation Sterilization Storage

Weigh D-Ribose-13C5 Add Solvent Vortex & Sonicate 0.22 µm Filter Sterilization Aliquot into Light-Protected Tubes Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for the preparation and storage of D-Ribose-13C5 stock solutions.
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Issue Encountered

Difficulty Dissolving?

Precipitation After Storage?

No

Action: Sonicate/Gently Warm

Yes

Inconsistent Results?

No

Action: Verify Storage Temp & Concentration

Yes

Action: Prepare Fresh Aliquots

Yes

Click to download full resolution via product page

Caption: A logical diagram for troubleshooting common issues with D-Ribose-13C5 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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